1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(5-methylisoxazol-3-yl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H23N7O2/c1-12-7-13(2)26(23-12)18-9-17(20-11-21-18)25-6-4-5-15(10-25)19(27)22-16-8-14(3)28-24-16/h7-9,11,15H,4-6,10H2,1-3H3,(H,22,24,27)
• InChI Key: PNLYCNUDCLYIPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=NOC(=C4)C)C
• Molecular Formula: C19H23N7O2
• Molecular Weight: 381.4 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(5-methylisoxazol-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H23N7O2 and its molecular weight is 381.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Novel Synthesis Approaches

  Research by Rahmouni et al. (2014) focused on synthesizing novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, highlighting a method for creating diverse chemical entities from pyrazolopyrimidinone scaffolds, potentially applicable for the compound (Rahmouni et al., 2014).

• Chemical Modifications for Biological Activity

  Another study by Rahmouni et al. (2016) involved the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating that structural modifications on the pyrazolopyrimidine core can lead to significant biological activities (Rahmouni et al., 2016).

Potential Applications in Scientific Research

• Antituberculosis Activity

  Moraski et al. (2011) synthesized a set of dimethylimidazo[1,2-a]pyridine-3-carboxamides, showing potent activity against multi- and extensive drug-resistant tuberculosis strains. This suggests that compounds with similar structural features might be explored for their antituberculosis potential (Moraski et al., 2011).

• Antimicrobial and Antifungal Potential

  Othman (2013) explored the synthesis and antimicrobial evaluation of pyridine-thiones, nicotinamides, and related heterocycles containing an antipyrine moiety, underscoring the antimicrobial and antifungal potential of these compounds. This research avenue could be relevant for developing antimicrobial agents from the compound of interest (Othman, 2013).